N-(4-methylbenzyl)-2-[(1-methyl-1H-tetrazol-5-yl)thio]acetamide

• IUPAC Name: N-[(4-methylphenyl)methyl]-2-(1-methyltetrazol-5-yl)sulfanylacetamide
• InChI: InChI=1S/C12H15N5OS/c1-9-3-5-10(6-4-9)7-13-11(18)8-19-12-14-15-16-17(12)2/h3-6H,7-8H2,1-2H3,(H,13,18)
• InChI Key: YKBAPZRIMMDPPH-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)CNC(=O)CSC2=NN=NN2C
• Molecular Formula: C12H15N5OS
• Molecular Weight: 277.35 g/mol

Description

Synthesis Analysis

The synthesis of similar compounds typically involves multiple steps, including the reaction of specific moieties with various chemical reagents to achieve the desired compound. For instance, the synthesis of N-(3-chloro-4-flurophenyl)-2-(5-((3-(4-hydroxy-2, 2-dimethyl-2,3-dihydrobenzofuran-5-yl)-1-phenyl-1H-pyrazol-4-yl)methylene)-4-oxo-2-thioxothiazolidin-3-yl) acetamides demonstrates a complex synthetic pathway involving reactions between substituted phenyl and benzofuran with acetamides to produce compounds with significant anti-inflammatory activity (K. Sunder & Jayapal Maleraju, 2013).

Molecular Structure Analysis

The confirmation of chemical structures is often achieved through spectroscopic methods such as 1H NMR, IR, and Mass spectra. For example, novel N-(5-aryl-1,3,4-thiadiazol-2-yl)-2-(3-oxo-1,2-benzothiazol-2(3H)-yl)acetamide derivatives were confirmed through IR, 1H NMR, and elemental analyses, highlighting the precision in molecular structure elucidation (P. Yu et al., 2014).

Chemical Reactions and Properties

Chemical reactions involving similar compounds often explore the reactivity of specific functional groups under various conditions. The diversity in synthesized products from a key precursor like 2-cyano-N-(3-cyano-4,5,6,7-tetrahydrobenzo[b]thiophen-2-yl)-acetamide indicates the compound's versatility in forming heterocyclic derivatives, offering insights into potential reactions N-(4-methylbenzyl)-2-[(1-methyl-1H-tetrazol-5-yl)thio]acetamide might undergo (H. Shams et al., 2010).

Physical Properties Analysis

Chemical Properties Analysis

Chemical properties analysis often involves studying the compound's reactivity, stability, and interactions with other chemicals. The synthesis and evaluation of 5-methyl-4-phenyl thiazole derivatives as anticancer agents, where compounds were reacted with mercapto derivatives, provide a basis for understanding the chemical behavior of related compounds (A. Evren et al., 2019).

Mechanism of Action

The mechanism of action would depend on the intended use of the compound. For instance, some tetrazole derivatives are known to have antimicrobial activity.